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Compound of Interest

Compound Name: Codamine

CAS No.: 21040-59-5

Cat. No.: B1259167

Get Quote

Initial research indicates that "Codamine" is a minor alkaloid found in opium.[1][2] However, it

is not a commonly used or regulated substance in laboratory settings. It is highly probable that

the query refers to Codeine, a widely used opioid analgesic and a controlled substance. This

guide will, therefore, focus on the proper disposal procedures for Codeine, which are applicable

to researchers, scientists, and drug development professionals.

Essential Safety and Logistical Information for
Codeine Disposal
The disposal of codeine, a federally controlled substance, is strictly regulated by the Drug

Enforcement Administration (DEA) in the United States.[3] Improper disposal can lead to legal

penalties, environmental contamination, and diversion for illicit use.

Key Disposal Principles:
Regulatory Compliance: All disposal procedures must adhere to federal regulations (21 CFR

Part 1300-1308), as well as any applicable state and institutional policies.[4]
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DEA Registrant Responsibility: The DEA registration holder (the Principal Investigator or

licensee) is ultimately responsible for the proper disposal of all controlled substances in their

possession.[2]

Use of Reverse Distributors: The standard and required method for disposing of expired,

unwanted, or excess controlled substances is through a DEA-registered reverse distributor.

[1][5]

Record Keeping: Meticulous records of controlled substance disposal must be maintained for

a minimum of two to five years, depending on institutional policy.[4][5]

Procedural Guidance for Codeine Disposal
The following steps provide a direct, operational plan for the proper disposal of codeine in a

laboratory setting.

Step 1: Identification and Segregation of Codeine Waste
Identify Waste: Determine which codeine materials are designated for disposal. This can

include:

Expired or unwanted pure codeine stock.

Unused diluted solutions containing codeine.

Contaminated materials from spills.

Segregate: Physically separate the codeine waste from active stock within your secure,

locked storage location.

Labeling: Clearly label the waste containers as "Expired - For Disposal" or similar, to prevent

accidental use.[6]

Step 2: Disposal of Bulk and Recoverable Codeine
Contact a Reverse Distributor: The DEA registrant must arrange for the collection and

disposal of the codeine waste through a licensed reverse distributor.[1][5] Your institution's
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Environmental Health and Safety (EHS) department can typically provide a list of approved

vendors or manage this process.[6]

Documentation (DEA Forms):

For Schedule II substances, a DEA Form 222 must be used for the transfer to the reverse

distributor.[2][4]

For Schedule III-V substances (which includes most forms of codeine), the transfer is

documented via an invoice or shipping record.[2][4]

Maintain Records: Retain copies of all transfer documents and any "chain of custody" forms

provided by the reverse distributor as part of your controlled substance records.[6]

Step 3: Handling Non-Recoverable and Residual
Codeine Waste

Non-Recoverable Waste: This refers to the small amount of residue left in a container (e.g.,

vial or syringe) after all recoverable contents have been used. If the residue cannot be drawn

out, the empty container can often be disposed of in a biohazard sharps container.[6]

Empty Containers: Empty stock bottles that once held codeine must be triple-rinsed. The first

rinseate must be collected and disposed of as hazardous chemical waste.[2][7] After

thorough rinsing and defacing the label, the container may be disposed of as regular

laboratory glass waste.

Witnessed Wasting (Institution-Specific): Some institutions may have specific, approved

protocols for the on-site "wasting" of small, recoverable amounts of controlled substances

(e.g., an unused portion in a syringe). This procedure, if permitted, must be:

Performed in the presence of a witness.

Documented on a specific waste log (e.g., DEA Form 41).

Carried out using an approved method, such as a chemical destruction kit (e.g., Rx

Destroyer™).[6]
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Note: Disposing of recoverable controlled substances down the sink or in regular trash is

strictly prohibited.[6][7]

Data Presentation: Codeine Disposal Regulations
Regulation Type Requirement

Relevant DEA
Schedule(s)

Record Retention

Bulk Disposal

Must use a DEA-

registered reverse

distributor.

Schedules I-V Minimum 2 years

Transfer

Documentation

DEA Form 222

required for transfer.
Schedules I & II Minimum 2 years

Transfer

Documentation

Invoice or shipping

record sufficient.
Schedules III, IV, V Minimum 2 years

On-Site Destruction

Requires DEA

authorization and

specific methods (e.g.,

witnessed wasting).

Schedules II-V Minimum 2 years

Spill/Loss Reporting

Significant loss or

theft must be reported

to the DEA using

Form 106.

Schedules I-V Minimum 2 years

Experimental Protocols
Protocol for Triple-Rinsing Empty Codeine Containers

Objective: To decontaminate empty containers that held codeine to render them non-

hazardous for disposal.

Materials: Empty codeine container, appropriate solvent (e.g., water or ethanol), designated

hazardous waste container for rinsate, personal protective equipment (PPE).

Procedure:
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1. Don appropriate PPE (gloves, safety glasses, lab coat).

2. Add a small amount of solvent to the empty codeine container.

3. Securely cap and shake the container vigorously for 30 seconds to rinse all interior

surfaces.

4. Pour the solvent (now rinsate) into a clearly labeled hazardous waste container.

5. Repeat the rinsing process two more times, collecting all three rinses in the hazardous

waste container.

6. Thoroughly deface or remove the original label on the now-rinsed container.

7. Dispose of the rinsed container in the appropriate laboratory waste stream (e.g., broken

glass box).

Mandatory Visualization

Codeine Waste Identified Is the waste
recoverable?

Bulk / Expired / Unwanted
Recoverable CodeineYes

Non-Recoverable Residual Waste
(e.g., residue in used vial)

No

Segregate and Secure
in Locked Storage

Is it an empty
stock container?

Contact DEA Reverse
Distributor via EHS

Complete Transfer Docs
(e.g., DEA Form 222 / Invoice)

Reverse Distributor
Disposes of Waste

Dispose of Empty Container
in Sharps/Glass Waste

Triple-Rinse Empty
Stock Container

Collect Rinsate as
Hazardous Waste

No (e.g., syringe)

Yes

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Codeine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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